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Compound of Interest

Compound Name: Spirambrene

Cat. No.: B16213631

Get Quote

Disclaimer: Detailed experimental spectroscopic data for Spirambrene is proprietary to its

manufacturer, Givaudan, and is not publicly available. This guide provides a comprehensive

overview based on the known chemical structure of Spirambrene, including predicted

spectroscopic data and generalized experimental protocols typical for the analysis of fragrance

compounds of this nature.

Introduction to Spirambrene
Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive woody,

ambery, and spicy scent profile. Its chemical name is 2',2',3,7,7-

Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane], and it exists as a mixture of

diastereomers. This complex spirocyclic structure, containing both a bicyclo[4.1.0]heptane (a

carane derivative) and a 1,3-dioxane ring system, is responsible for its unique and tenacious

odor. Due to its stability and high impact, it is a valuable component in a wide range of

fragrance applications, from fine perfumery to household products.

Predicted Spectroscopic Data
The following tables summarize the expected spectroscopic data for Spirambrene based on its

constituent chemical moieties.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Data

Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~ 0.7 - 1.2 Multiple singlets 15H
Methyl groups (five -

CH₃)

~ 0.5 - 1.9 Multiplets 9H
Bicyclo[4.1.0]heptane

ring protons

~ 3.4 - 4.0 Multiplets 2H

Methylene protons of

the dioxane ring (-O-

CH₂-C)

Predicted ¹³C NMR Data

Chemical Shift (δ) ppm Carbon Type Assignment

~ 15 - 30 CH₃ Methyl carbons

~ 18 - 40 CH₂, CH
Bicyclo[4.1.0]heptane ring

carbons

~ 70 - 80 CH₂
Dioxane ring methylene

carbon (-O-CH₂-C)

~ 95 - 105 C
Spiro carbon and quaternary

carbon of the dioxane ring

Infrared (IR) Spectroscopy
Predicted IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

2960 - 2850 Strong C-H stretch
Aliphatic (methyl and

methylene groups)

1470 - 1450 Medium C-H bend CH₂ scissoring

1380 - 1365 Medium C-H bend
CH₃ symmetric and

asymmetric bending

1150 - 1050 Strong C-O stretch
Acetal (O-C-O) of the

dioxane ring

Mass Spectrometry (MS)
In electron ionization mass spectrometry (EI-MS), Spirambrene (molecular weight: 238.37

g/mol ) is expected to exhibit a molecular ion peak (M⁺) at m/z 238. The fragmentation pattern

would likely be complex due to the bicyclic and spirocyclic nature of the molecule. Key

fragmentation pathways would likely involve:

Loss of a methyl group (-CH₃): A prominent peak at m/z 223.

Cleavage of the dioxane ring: This could lead to various fragments, with characteristic losses

of acetone (58 amu) or other small molecules.

Rearrangements and cleavages of the bicyclo[4.1.0]heptane ring: This would produce a

series of fragment ions characteristic of terpene-like structures.

Experimental Protocols
The following are detailed, generalized protocols for the spectroscopic analysis of a volatile,

non-polar organic compound such as Spirambrene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Procedure:
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Sample Preparation:

Accurately weigh approximately 10-20 mg of the Spirambrene sample into a clean, dry

vial.

Add approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.

Gently swirl the vial to ensure the sample is fully dissolved.

Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution into a

clean 5 mm NMR tube to remove any particulate matter.

Cap the NMR tube securely.

Instrument Setup:

Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth

according to the manufacturer's guidelines.

Place the sample into the NMR magnet.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and

symmetrical lock signal.

Data Acquisition:

Acquire a ¹H NMR spectrum using a standard pulse sequence. Typical parameters include

a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

Acquire a proton-decoupled ¹³C NMR spectrum. This will require a larger number of scans

(e.g., 1024 or more) due to the low natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).
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Phase correct the resulting spectra.

Calibrate the chemical shift scale using the residual solvent peak (e.g., 7.26 ppm for

CDCl₃ in ¹H NMR; 77.16 ppm for CDCl₃ in ¹³C NMR).

Integrate the peaks in the ¹H NMR spectrum.

Generate peak lists for both ¹H and ¹³C spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in Spirambrene.

Procedure (using Attenuated Total Reflectance - ATR):

Instrument Preparation:

Ensure the ATR crystal (typically diamond) is clean. If necessary, wipe it with a soft cloth

dampened with a volatile solvent like isopropanol and allow it to dry completely.

Background Spectrum:

Acquire a background spectrum with the clean, empty ATR crystal. This will be

automatically subtracted from the sample spectrum to remove atmospheric contributions

(CO₂ and H₂O).

Sample Analysis:

Place a small drop of liquid Spirambrene onto the center of the ATR crystal.

If using a pressure clamp, lower it to ensure good contact between the sample and the

crystal.

Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio over a range of 4000-400 cm⁻¹.

Data Processing:

The software will automatically perform the background subtraction.
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Identify and label the wavenumbers of the significant absorption bands.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the purity of the Spirambrene sample, identify its components

(including diastereomers), and obtain its mass spectrum.

Procedure:

Sample Preparation:

Prepare a dilute solution of Spirambrene (e.g., 1 mg/mL) in a volatile solvent such as

dichloromethane or hexane.

Instrument Setup:

Gas Chromatograph (GC):

Install a suitable capillary column (e.g., a non-polar DB-5ms or similar).

Set the oven temperature program. A typical program might start at 50°C, hold for 2

minutes, then ramp up to 250°C at 10°C/min, and hold for 5 minutes.

Set the injector temperature to 250°C and use a split injection mode (e.g., 50:1 split

ratio).

Use helium as the carrier gas with a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer (MS):

Set the ion source temperature to 230°C and the quadrupole temperature to 150°C.

Operate in Electron Ionization (EI) mode at 70 eV.

Set the mass scan range from m/z 40 to 400.

Data Acquisition:

Inject 1 µL of the prepared sample into the GC.
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Start the data acquisition.

Data Processing:

Analyze the total ion chromatogram (TIC) to determine the retention times and relative

peak areas of the components.

Examine the mass spectrum for each chromatographic peak.

Compare the obtained mass spectra with a library (e.g., NIST) for tentative identification of

any impurities.

Identify the molecular ion and major fragment ions for the Spirambrene peaks.
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Caption: A generalized workflow for the synthesis of a spiroketal.

Spectroscopic Analysis Workflow for Quality Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of Spirambrene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16213631/docs#spectroscopic-and-synthetic-profile-
of-spirambrene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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